Cas no 51872-53-8 (Androstane-17-carbonitrile,3-hydroxy-, (3a,5a,17b)-)

• Product Name: Androstane-17-carbonitrile,3-hydroxy-, (3a,5a,17b)-
• CAS No: 51872-53-8
• MF: C₂₀H₃₁NO
• MW: 301.466245889664
• CID: 375761
• PubChem ID: 171084
• Update Time: 2025-04-19

Androstane-17-carbonitrile,3-hydroxy-, (3a,5a,17b)- Chemical and Physical Properties

Names and Identifiers

• Androstane-17-carbonitrile,3-hydroxy-, (3a,5a,17b)-
• androstane-17-carbonitrile, 3-hydroxy-, (3alpha,5alpha,17beta)-
• (3R,5S,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-17-carbonitrile
• 3-hydroxy-5-androstane-17-carbonitrile
• (3R,5S,8R,9S,10S,13S,14S,17S)-3-HYDROXY-10,13-DIMETHYLHEXADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHRENE-17-CARBONITRILE
• 3-Ohacn
• CHEMBL42983
• DVTDUTYENPZLFP-YBXIWKLVSA-N
• DTXSID70966205
• (3alpha,5alpha,17beta)-3-hydroxyandrostane-17-carbonitrile
• 3-hydroxyandrostane-17-carbonitrile
• 51872-53-8
• SCHEMBL3120887
• 17beta-Cyano-3alpha-hydroxy- 5alpha-androstane
• E71944

• Inchi： 1S/C20H31NO/c1-19-9-7-15(22)11-13(19)3-5-16-17-6-4-14(12-21)20(17,2)10-8-18(16)19/h13-18,22H,3-11H2,1-2H3/t13-,14+,15+,16-,17-,18-,19-,20+/m0/s1
• InChI Key： DVTDUTYENPZLFP-YBXIWKLVSA-N
• SMILES： O[C@@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CC[C@H](C#N)[C@@]3(C)CC[C@@H]12

Computed Properties

• Exact Mass: 301.24073
• Monoisotopic Mass: 301.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 441.8°C at 760 mmHg
• Flash Point: 221°C
• Refractive Index: 1.544
• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives